Cas no 101080-67-5 (2-(METHYLAMINO)OCTANOIC ACID)

• Product Name: 2-(METHYLAMINO)OCTANOIC ACID
• CAS No: 101080-67-5
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 1006570
• PubChem ID: 12571758
• Update Time: 2025-04-20

2-(METHYLAMINO)OCTANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(METHYLAMINO)OCTANOIC ACID
• AKOS009941141
• 101080-67-5
• SCHEMBL5135063
• methylaminooctanoic acid
• EN300-79423
• BEA08067
• DTXSID801309336
• Z446011802
• 2-(methylamino)octanoicacid

• MDL： MFCD12047945
• Inchi： 1S/C9H19NO2/c1-3-4-5-6-7-8(10-2)9(11)12/h8,10H,3-7H2,1-2H3,(H,11,12)
• InChI Key： JXOCWFZISGFFJB-UHFFFAOYSA-N
• SMILES： OC(C(CCCCCC)NC)=O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives